Cas no 1684434-08-9 (2-chloro-4-ethenyl-1-(trifluoromethyl)benzene)

• Product Name: 2-chloro-4-ethenyl-1-(trifluoromethyl)benzene
• CAS No: 1684434-08-9
• MF: C₉H₆ClF₃
• MW: 206.592152118683
• CID: 6506158
• PubChem ID: 57732193
• Update Time: 2025-06-09

2-chloro-4-ethenyl-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-ethenyl-1-(trifluoromethyl)benzene
• 2-Chloro-1-(trifluoromethyl)-4-vinylbenzene
• Benzene, 2-chloro-4-ethenyl-1-(trifluoromethyl)-

• Inchi： 1S/C9H6ClF3/c1-2-6-3-4-7(8(10)5-6)9(11,12)13/h2-5H,1H2
• InChI Key： QGORPQARVVJECO-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=CC=C(C=C)C=C1Cl

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 206.5±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-chloro-4-ethenyl-1-(trifluoromethyl)benzene

Professional Introduction to 2-Chloro-4-Ethenyl-1-(Trifluoromethyl)Benzene (CAS No. 1684434-08-9)

2-Chloro-4-ethenyl-1-(trifluoromethyl)benzene, identified by its CAS number 1684434-08-9, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic heterocyclic molecule, featuring a chloro substituent, an ethenyl (vinyl) group, and a trifluoromethyl moiety, exhibits unique chemical properties that make it a valuable intermediate in the development of various chemical entities.

The structural configuration of 2-chloro-4-ethenyl-1-(trifluoromethyl)benzene imparts distinct reactivity patterns, making it a versatile building block for synthetic chemists. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of derivatives, which is a critical factor in pharmaceutical design. This feature has garnered considerable attention in recent years, particularly in the quest for novel therapeutic agents with improved pharmacokinetic profiles.

In contemporary pharmaceutical research, derivatives of 2-chloro-4-ethenyl-1-(trifluoromethyl)benzene have been explored for their potential biological activities. The combination of electron-withdrawing and electron-donating groups in its structure allows for diverse functionalization, enabling the synthesis of compounds with targeted biological effects. For instance, researchers have investigated its utility in developing inhibitors for enzymes involved in inflammatory pathways, suggesting its role as a precursor for anti-inflammatory drugs.

The ethenyl substituent in the molecule introduces reactivity that can be leveraged in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are fundamental to constructing complex molecular architectures. These reactions are pivotal in the synthesis of biaryl compounds, many of which exhibit significant pharmaceutical relevance. The chloro group further facilitates nucleophilic substitution reactions, providing another pathway for structural diversification.

Recent advancements in computational chemistry have also highlighted the importance of 2-chloro-4-ethenyl-1-(trifluoromethyl)benzene as a scaffold for drug discovery. Molecular modeling studies indicate that derivatives of this compound can interact effectively with biological targets due to their optimized steric and electronic properties. This has spurred interest in exploring its potential as a lead compound or intermediate in the synthesis of novel therapeutics.

The trifluoromethyl group is particularly noteworthy for its influence on the pharmacological properties of derived compounds. It tends to increase binding affinity and reduce metabolic degradation, thereby enhancing drug efficacy. This has led to its incorporation into numerous drug candidates across different therapeutic categories. The< strong> 2-chloro-substituted benzene ring further contributes to the compound's versatility by allowing further functionalization at multiple positions.

In industrial applications, 2-chloro-4-ethenyl-1-(trifluoromethyl)benzene serves as a key intermediate in the production of specialty chemicals and fine chemicals. Its synthesis often involves multi-step processes that highlight the ingenuity of modern organic chemistry. The demand for this compound continues to grow as new synthetic methodologies are developed, enabling more efficient and scalable production.

The environmental impact of synthesizing and utilizing 2-chloro-4-ethenyl-1-(trifluoromethyl)benzene is also a consideration in contemporary research. Efforts are being made to optimize synthetic routes to minimize waste and reduce energy consumption. Green chemistry principles are being increasingly applied to ensure that the production of this valuable compound aligns with sustainable practices.

In conclusion, 2-chloro-4-ethenyl-1-(trifluoromethyl)benzene(CAS No. 1684434-08-9) is a multifaceted compound with significant implications in pharmaceutical research and industrial chemistry. Its unique structural features and reactivity patterns make it an indispensable tool for synthetic chemists seeking to develop novel chemical entities with enhanced biological activity and improved pharmacokinetic properties.